Cas no 2877702-44-6 (4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoline)

• Product Name: 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoline
• CAS No: 2877702-44-6
• MF: C₁₉H₂₁F₂N₃O
• MW: 345.38635134697
• CID: 5330946
• PubChem ID: 165435454
• Update Time: 2025-05-24

4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoline Chemical and Physical Properties

Names and Identifiers

• 2877702-44-6
• AKOS040866085
• 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoline
• F6752-7106
• (4,4-Difluoro-1-piperidinyl)[1-(4-quinolinyl)-3-pyrrolidinyl]methanone

• Inchi： 1S/C19H21F2N3O/c20-19(21)7-11-23(12-8-19)18(25)14-6-10-24(13-14)17-5-9-22-16-4-2-1-3-15(16)17/h1-5,9,14H,6-8,10-13H2
• InChI Key： IEMXGNHJDLJOOC-UHFFFAOYSA-N
• SMILES： C(N1CCC(F)(F)CC1)(C1CCN(C2C3C(N=CC=2)=CC=CC=3)C1)=O

Computed Properties

• Exact Mass: 345.16526863g/mol
• Monoisotopic Mass: 345.16526863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 534.7±50.0 °C(Predicted)
• pka: 9.21±0.46(Predicted)

Additional information on 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoline

Introduction to 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoline (CAS No. 2877702-44-6) and Its Emerging Applications in Chemical Biology

4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoline, identified by its CAS number 2877702-44-6, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the integration of a quinoline core with a pyrrolidinyl moiety, modified further by a 4,4-difluoropiperidine-1-carbonyl group. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The quinoline scaffold, a well-established pharmacophore in medicinal chemistry, is renowned for its broad spectrum of biological activities. Quinolines and their derivatives have been historically utilized in the treatment of malaria, with compounds like chloroquine and quinine serving as cornerstone therapeutics. More recently, quinoline derivatives have been explored for their potential in oncology, antiviral therapy, and neurodegenerative disease treatment. The introduction of the pyrrolidin-1-yl group into the quinoline framework enhances the compound's solubility and metabolic stability, while the 4,4-difluoropiperidine-1-carbonyl moiety introduces additional electronic and steric features that can modulate binding interactions with biological targets.

Recent advancements in drug discovery have highlighted the importance of hybrid molecules that combine multiple pharmacophoric elements to achieve synergistic effects. The structure of 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoline exemplifies this approach, leveraging the known bioactivity of quinolines while incorporating novel modifications to improve pharmacokinetic profiles. Studies have demonstrated that the difluoropiperidine group can enhance binding affinity by stabilizing specific conformational states of protein targets, thereby increasing drug efficacy.

In the realm of oncology research, quinoline derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The presence of the pyrrolidinyl group in 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoline suggests potential interactions with ATP-binding sites in kinases, which are critical for cancer signaling pathways. Preliminary computational studies indicate that this compound may exhibit inhibitory activity against several kinases implicated in tumor growth and metastasis. Furthermore, the electron-withdrawing nature of the difluoropiperidine group may enhance binding interactions by optimizing charge distribution within the active site.

The compound's structural features also make it an attractive scaffold for developing antiviral agents. Quinoline derivatives have shown promise in combating RNA viruses by inhibiting viral polymerase enzymes or interfering with viral replication cycles. The modifications introduced in 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoline could potentially expand its antiviral spectrum by improving interactions with viral proteases or integrases. Emerging research suggests that such hybrid molecules may exhibit enhanced resistance to drug resistance mutations commonly observed in existing antiviral therapies.

Another compelling aspect of this compound is its potential application in treating neurodegenerative disorders. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by protein misfolding and aggregation, leading to neuronal dysfunction and death. Quinoline derivatives have demonstrated neuroprotective properties by inhibiting enzymes involved in oxidative stress and inflammation. The structural design of 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoline may facilitate penetration across the blood-brain barrier, a critical requirement for effective treatment of central nervous system disorders.

In vitro studies have begun to elucidate the mechanistic basis of 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoline's bioactivity. Initial experiments using cell-based assays suggest that this compound modulates signaling pathways associated with cell survival and apoptosis. The interaction between the quinoline core and intracellular targets appears to be pivotal for its pharmacological effects. Additionally, the pyrrolidinyl group may contribute to favorable pharmacokinetic properties by enhancing binding affinity while minimizing off-target effects.

The synthesis of 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoline presents unique challenges due to its complex structural features. Advanced synthetic methodologies involving transition-metal catalysis and cross-coupling reactions have been employed to construct key intermediates efficiently. The introduction of fluorine atoms into the piperidine ring requires precise control over reaction conditions to avoid unwanted side products. However, these synthetic hurdles underscore the compound's potential value as a building block for further derivatization and optimization.

Future directions in research on this compound include exploring its potential as an antagonist or modulator of ion channels involved in neurological disorders. Quinoline derivatives have been investigated for their ability to modulate voltage-gated calcium channels, which play a crucial role in neurotransmitter release and synaptic plasticity. The structural features of 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoline may enable it to interact with these channels selectively while minimizing toxicity.

The development of novel therapeutic agents requires rigorous evaluation through preclinical studies before transitioning to clinical trials. In vivo models will be essential for assessing the safety profile and therapeutic efficacy of 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoline, particularly in contexts relevant to oncology and neurodegenerative diseases. Collaborations between academic researchers and pharmaceutical companies will be crucial for advancing this compound from bench to bedside.

In conclusion, 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoline (CAS No. 2877702-44-6) represents a promising candidate for therapeutic development due to its unique structural features and potential biological activities. Its integration of a quinoline core with modified piperidine and difluoro substituents positions it as a versatile scaffold for exploring new treatments across multiple disease areas. Continued research efforts will be necessary to fully elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.